3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one

• IUPAC Name: 5-methyl-4-[(4-nitrophenyl)diazenyl]-2-phenyl-4H-pyrazol-3-one
• InChI: InChI=1S/C16H13N5O3/c1-11-15(16(22)20(19-11)13-5-3-2-4-6-13)18-17-12-7-9-14(10-8-12)21(23)24/h2-10,15H,1H3
• InChI Key: BYBIBYBLMSEYRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C1N=NC2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C16H13N5O3
• Molecular Weight: 323.31 g/mol
• CAS RN: 4702-91-4

Description

3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one, also known as MNPA, is a synthetic compound that has been widely used in scientific research. It is a yellowish-orange powder that is soluble in organic solvents and has a molecular weight of 337.33 g/mol. MNPA has been found to have a variety of applications in different fields of science, including chemistry, biochemistry, and pharmacology.

Scientific Research Applications

3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one has been used in various scientific research applications, including as a pH indicator, a fluorescent probe, and a ligand for metal ions. It has also been used in the development of new materials, such as polymers and nanoparticles. In addition, 3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one has been found to have potential applications in the field of medicine, including as an anti-cancer agent and as a drug delivery system.

Mechanism of Action

The mechanism of action of 3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one is not fully understood. However, it has been found to bind to metal ions, such as copper and zinc, and to form stable complexes. It has also been found to have a high affinity for DNA, which suggests that it may have DNA-binding properties. This may explain its potential anti-cancer activity.
Biochemical and Physiological Effects:
3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, which suggests that it may have potential anti-cancer activity. It has also been found to have antioxidant properties, which may be beneficial in the prevention of oxidative stress-related diseases. In addition, 3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one has been found to have antibacterial and antifungal properties, which may be useful in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one has several advantages for lab experiments. It is easy to synthesize and purify, and it has a high stability in solution. It also has a high molar absorptivity, which makes it a useful tool for spectroscopic studies. However, 3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one has some limitations, including its limited solubility in water, which may make it difficult to use in aqueous solutions. It also has a limited range of applications, which may limit its usefulness in certain fields of research.

Future Directions

There are several future directions for research on 3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one. One direction is to further investigate its potential anti-cancer activity and to explore its mechanism of action. Another direction is to develop new materials, such as polymers and nanoparticles, using 3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one as a building block. Additionally, 3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one could be used as a ligand for metal ions in the development of new catalysts for organic reactions. Overall, 3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one has a wide range of potential applications in different fields of science, and further research is needed to fully explore its potential.

Synthesis Methods

3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one can be synthesized using various methods, including the diazotization of 4-nitroaniline, followed by coupling with 3-methyl-1-phenylpyrazol-5-one in the presence of sodium acetate and acetic acid. The resulting product is then purified using column chromatography to obtain pure 3-Methyl-4-(4-nitrophenylazo)-1-phenyl-1H-pyrazol-5(4H)-one. This method has been widely used and has been found to be efficient and reliable.